N-[(E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethenyl]-3-(trifluoromethyl)aniline

• IUPAC Name: N-[(E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethenyl]-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C15H9ClF6N2/c16-12-7-10(15(20,21)22)8-24-13(12)4-5-23-11-3-1-2-9(6-11)14(17,18)19/h1-8,23H/b5-4+
• InChI Key: QYXDJUZRODRNEM-SNAWJCMRSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC=CC2=C(C=C(C=N2)C(F)(F)F)Cl)C(F)(F)F
• Isomeric SMILES: C1=CC(=CC(=C1)N/C=C/C2=C(C=C(C=N2)C(F)(F)F)Cl)C(F)(F)F
• Molecular Formula: C15H9ClF6N2
• Molecular Weight: 366.69 g/mol

Description

The compound “N-[(E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethenyl]-3-(trifluoromethyl)aniline” is also known as Fluopyram. It is a broad-spectrum fungicide used as a foliar application and as a seed treatment to control various diseases. It also has nematicide activity. It is used to control pests such as Botrytis, Powdery mildew, and Fusarium virguliforme. It is used in crops like potatoes, sugarbeet, fruit including apples, grapes and strawberries, and cotton.

Molecular Structure Analysis

Fluopyram has the chemical formula C₁₆H₁₁ClF₆N₂O. Its canonical SMILES representation is C1=CC=C (C (=C1)C (=O)NCCC2=C (C=C (C=N2)C (F) (F)F)Cl)C (F) (F)F. The International Chemical Identifier key (InChIKey) is KVDJTXBXMWJJEF-UHFFFAOYSA-N.

Scientific Research Applications

Environmental Health Perspectives

Research on PFCs, a group of chemicals related to N-[(E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethenyl]-3-(trifluoromethyl)aniline due to their trifluoromethyl groups, has focused on their widespread presence in the environment and potential health impacts. For instance, studies have explored the relationship between PFC exposure and cholesterol levels, body weight, and insulin resistance in the general population. Such studies aim to understand the environmental persistence of these compounds and their bioaccumulation in humans, as well as potential endocrine-disrupting effects (Nelson, Hatch, & Webster, 2009).

Exposure Assessments

Assessments of human exposure to non-persistent environmental chemicals, including various PFCs and other similar compounds, have been conducted to evaluate the extent and sources of human exposure. These studies often involve measuring levels of specific chemicals or their metabolites in human biological samples, such as urine or breast milk. The data collected can help in identifying significant exposure pathways and inform risk assessments and regulatory policies (Frederiksen et al., 2014).

Environmental Contaminants and Public Health

Research into the presence of persistent organic pollutants in human adipose tissue and their potential health effects is another area of interest. These studies explore the accumulation of such chemicals in humans and their implications for health, including endocrine disruption and reproductive effects. Understanding the levels of these contaminants in the population can guide public health interventions and efforts to reduce exposure (Lopez-Espinosa et al., 2009).

Mechanism of Action

Fluopyram acts as a Succinate Dehydrogenase Inhibitor.

Safety and Hazards

Fluopyram has been flagged for several alerts based on its environmental fate, ecotoxicity, and effects on human health. It is persistent and has high leachability. It poses a high chronic ecotoxicity risk to birds. In terms of human health, it has a moderate chronic toxicity risk to mammals and is a neurotoxicant. It also has potential reproduction/development effects.